Cas no 107324-93-6 (3-(4-Nitrophenyl)propionyl chloride)

• Product Name: 3-(4-Nitrophenyl)propionyl chloride
• CAS No: 107324-93-6
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 1073492
• Update Time: 2023-08-03

3-(4-Nitrophenyl)propionyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Nitrophenyl)propionyl chloride
• 3-(4-nitrophenyl)propionic acid chloride
• 3-(4-nitrophenyl)propanoyl chloride
• JJNOMYSPHZFVPE-UHFFFAOYSA-N
• Benzenepropanoyl chloride, 4-nitro-
• 4-Nitrobenzenepropionic acid chloride
• 3-(4-nitro-phenyl)-propionyl chloride

• Inchi： 1S/C9H8ClNO3/c10-9(12)6-3-7-1-4-8(5-2-7)11(13)14/h1-2,4-5H,3,6H2
• InChI Key： JJNOMYSPHZFVPE-UHFFFAOYSA-N
• SMILES： ClC(CCC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• XLogP3: 3
• Topological Polar Surface Area: 62.9